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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067 Get Quote

Disclaimer: Demeton-S-methyl is a highly toxic organophosphate insecticide with significant

risks to human health and the environment. Its use has been discontinued or severely

restricted in many countries. These notes are intended for researchers, scientists, and

professionals in controlled research settings where its use is legally permitted and managed

under strict safety protocols. Users must comply with all current local, national, and

international regulations regarding the handling, application, and disposal of this chemical.

Introduction
Demeton-S-methyl is a systemic and contact insecticide and acaricide historically used to

control sucking pests such as aphids, mites, and whiteflies on a wide range of agricultural

crops.[1][2][3] As an organophosphate, its mode of action is the inhibition of the enzyme

acetylcholinesterase (AChE), which is critical for nerve function in insects.[3][4] This inhibition

leads to the accumulation of the neurotransmitter acetylcholine, causing continuous nerve

stimulation, paralysis, and ultimately, death of the pest.[4]

These protocols provide a framework for conducting agricultural field research to evaluate the

efficacy, phytotoxicity, and residue levels of Demeton-S-methyl.

Safety and Handling Protocols
Due to its high mammalian toxicity, strict safety measures are mandatory.[5]
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2.1. Personal Protective Equipment (PPE) A comprehensive set of PPE must be worn at all

times when handling, mixing, or applying Demeton-S-methyl and when re-entering treated

fields.

Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors

and pesticides.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Body Protection: Chemical-resistant coveralls worn over long-sleeved shirt and long pants.

Eye Protection: Full-face respirator or chemical splash goggles.

Foot Protection: Chemical-resistant boots.

2.2. Storage and Handling

Store Demeton-S-methyl in a locked, well-ventilated, and dedicated pesticide storage

facility, away from food, feed, and water sources.[6]

Post clear warning signs indicating the presence of highly toxic chemicals.[6]

Have an emergency response plan and spill containment kit readily available. The kit should

include absorbent materials like clay or vermiculite, a shovel, and waste disposal bags.[6]

Prepare and mix solutions in a well-ventilated area, preferably on a containment pad to

capture any spills.[6]

2.3. Disposal

All waste, including empty containers and contaminated materials, must be treated as

hazardous waste.

Triple-rinse empty containers, adding the rinsate to the spray tank.[6]

Dispose of all waste in accordance with local and national hazardous waste regulations.

Never pour excess pesticide or rinsate down drains or into water bodies.[7]
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Field Efficacy Trial Protocol
This protocol outlines the methodology for assessing the effectiveness of Demeton-S-methyl
against target pests (e.g., aphids) in a field setting.

3.1. Experimental Design

Design: Utilize a Randomized Complete Block Design (RCBD) to minimize the influence of

field variability.[8]

Treatments: Include multiple application rates of Demeton-S-methyl, a negative control

(untreated), and a positive control (a registered standard insecticide with known efficacy).

Replications: Each treatment should be replicated at least four times.[3]

Plot Size: Individual plots should be a minimum of 20 m². Plots should consist of at least four

rows, with the central two rows used for data collection to minimize edge effects.[3][8]

Guard Areas: Maintain buffer zones or guard rows between plots to prevent spray drift.[8]

3.2. Application Procedure

Equipment Calibration: Calibrate the application equipment (e.g., backpack sprayer) before

use to ensure the precise and uniform delivery of the intended dose.[9]

Solution Preparation: Prepare the spray solution immediately before application according to

the desired treatment rates.

Application: Apply the treatments as a foliar spray, ensuring uniform coverage of the plant

canopy.[10] Application should be conducted when environmental conditions (e.g., low wind)

minimize drift.

3.3. Efficacy Assessment

Pre-Treatment Count: Conduct a baseline count of the target pest population immediately

before application.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b133067?utm_src=pdf-body
https://www.benchchem.com/pdf/Field_Trial_Results_of_Insecticidal_Agent_6_Demonstrate_Competitive_Efficacy_Against_Commercial_Standards_for_Aphid_Control.pdf
https://www.benchchem.com/product/b133067?utm_src=pdf-body
https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-tobacco-registration-trials.pdf
https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-tobacco-registration-trials.pdf
https://www.benchchem.com/pdf/Field_Trial_Results_of_Insecticidal_Agent_6_Demonstrate_Competitive_Efficacy_Against_Commercial_Standards_for_Aphid_Control.pdf
https://www.benchchem.com/pdf/Field_Trial_Results_of_Insecticidal_Agent_6_Demonstrate_Competitive_Efficacy_Against_Commercial_Standards_for_Aphid_Control.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Establishing_Research_Plots_for_Sulfometuron_methyl_Field_Trials.pdf
https://www.mdpi.com/2073-4395/15/2/280
https://www.benchchem.com/pdf/Field_Trial_Results_of_Insecticidal_Agent_6_Demonstrate_Competitive_Efficacy_Against_Commercial_Standards_for_Aphid_Control.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Treatment Counts: Assess pest populations at set intervals after application, for

example, at 1, 4, 7, and 14 days.[3]

Sampling Method: For aphids, randomly select a minimum of 10-12 plants from the central

data rows of each plot. Count the number of aphids on a specified number of leaves per

plant (e.g., one top leaf, two middle leaves).[3]

Data Analysis: Calculate the percentage of pest control for each treatment relative to the

untreated control using Abbott's formula. Analyze the data using Analysis of Variance

(ANOVA) to determine statistical significance between treatments.[8][11]

Table 1: Example Application Rates for Efficacy Trials

Treatment ID Active Ingredient
Proposed Rate (g
a.i./ha)

Purpose

T1 None (Water) 0 Negative Control

T2 Demeton-S-methyl 125 Low Rate

T3 Demeton-S-methyl 250
Medium Rate

(Expected Use Rate)

T4 Demeton-S-methyl 500 High Rate

T5 Standard Insecticide Label Rate
Positive Control /

Benchmark

Note: Rates are hypothetical and must be determined based on historical data and trial

objectives.
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Caption: Workflow for a typical insecticide field efficacy trial.

Phytotoxicity Assessment Protocol
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This protocol is designed to evaluate potential crop injury caused by Demeton-S-methyl.

4.1. Experimental Design

The trial should ideally be conducted in the absence of significant pest or disease pressure

to avoid confounding results.[12]

Treatments should include an untreated control, the proposed application rate (1X), and a

higher rate (e.g., 2X) to simulate over-application and assess the margin of crop safety.[12]

The experimental design (RCBD, replications, plot size) should mirror the efficacy trial.

4.2. Assessment Procedure

Application: Apply treatments at a sensitive crop stage (e.g., young, actively growing plants)

when phytotoxicity is most likely to occur.[12]

Visual Assessment: Visually inspect the crop at regular intervals (e.g., 3, 7, 14, and 21 days

after application).

Scoring: Rate crop injury based on a standardized scale (e.g., 0-10 or 0-100%), assessing

symptoms such as:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting (reduced growth)

Leaf burn or spotting

Deformation of plant parts

Yield Data: If significant phytotoxicity is observed, harvest the central rows of each plot to

determine if the injury translates to a statistically significant yield reduction.[12]

Table 2: Phytotoxicity Rating Scale
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Score % Injury Description of Symptoms

0 0 No effect

1 1-10
Minor chlorosis or stunting,

likely recoverable

2 11-20
Mild but noticeable chlorosis

and/or stunting

3 21-30
Moderate injury, potential for

some yield loss

4 31-40
Significant injury, stunting, and

some necrosis

... ... ...

10 91-100 Complete plant death

Source: Adapted from general phytotoxicity assessment guidelines.[13]

Residue Analysis Protocol
This protocol covers the collection and analysis of crop samples to determine the magnitude

and decline of Demeton-S-methyl and its primary metabolites, oxydemeton-methyl (sulfoxide)

and demeton-S-methylsulfone.[1]

5.1. Field Phase: Sample Collection

Application: Treat a dedicated residue trial plot with Demeton-S-methyl at the maximum

proposed label rate.[14]

Sampling: Collect samples at various pre-harvest intervals (PHIs) to generate a residue

decline curve (e.g., 0, 1, 3, 7, 14, and 21 days after the last application).[14]

Sample Handling:

Collect a representative sample of the raw agricultural commodity (e.g., fruit, leaves, grain)

from each plot.[15]
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Use clean gloves and tools for each sample to prevent cross-contamination.[15]

Place each sample in a clean, labeled plastic bag. The label should include a unique ID,

treatment, plot number, and collection date.[15]

Immediately freeze samples and keep them frozen (-20°C) during transport and storage

until analysis to prevent residue degradation.

5.2. Laboratory Phase: Sample Analysis (LC-MS/MS) The following is a generalized protocol

based on established methods for organophosphate analysis.[1][16]

Sample Preparation: Homogenize the frozen sample material.

Extraction:

Weigh a representative sub-sample (e.g., 10 g) of the homogenized material.

Add acetone and homogenize further to extract the residues.[1]

Filter the extract.

Partitioning & Cleanup:

Concentrate the acetone extract.

Perform a liquid-liquid partitioning step using acetonitrile and n-hexane to remove non-

polar co-extractives like lipids.[1]

Further clean the extract using a solid-phase extraction (SPE) column (e.g., graphitized

carbon black/PSA) to remove pigments and other interfering compounds.[1][16]

Instrumental Analysis:

Evaporate the cleaned extract to dryness and reconstitute in a suitable solvent (e.g.,

methanol/water).[1]

Analyze the final solution using a Liquid Chromatograph-Tandem Mass Spectrometer (LC-

MS/MS).[1][17]
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Quantify Demeton-S-methyl and its sulfoxide and sulfone metabolites against certified

reference standards.

Table 3: Example LC-MS/MS Parameters for Analysis

Analyte Precursor Ion (m/z) Product Ions (m/z)

Demeton-S-methyl 231.0 89.0, 61.0

Oxydemeton-methyl 247.0 169.0, 109.0

Demeton-S-methylsulfone 263.0 109.1, 169.0

Source: Representative values from analytical methods.[1][17]
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Caption: General workflow for pesticide residue analysis.
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Caption: Mechanism of action for Demeton-S-methyl insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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